Cas no 2097971-35-0 (1-[(4-Tert-butyl-1-fluorocyclohexyl)methyl]piperazine dihydrochloride)

• Product Name: 1-[(4-Tert-butyl-1-fluorocyclohexyl)methyl]piperazine dihydrochloride
• CAS No: 2097971-35-0
• MF: C₁₅H₃₁Cl₂FN₂
• MW: 329.324445962906
• CID: 5042854
• Update Time: 2025-06-08

1-[(4-Tert-butyl-1-fluorocyclohexyl)methyl]piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(4-tert-butyl-1-fluorocyclohexyl)methyl]piperazine dihydrochloride
• 1-[(4-tert-butyl-1-fluorocyclohexyl)methyl]piperazine;dihydrochloride
• 1-[(4-Tert-butyl-1-fluorocyclohexyl)methyl]piperazine dihydrochloride

• Inchi： 1S/C15H29FN2.2ClH/c1-14(2,3)13-4-6-15(16,7-5-13)12-18-10-8-17-9-11-18;;/h13,17H,4-12H2,1-3H3;2*1H
• InChI Key： DLCGJZGTGLQEQL-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1(CN2CCNCC2)CCC(C(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 258
• Topological Polar Surface Area: 15.3

Additional information on 1-[(4-Tert-butyl-1-fluorocyclohexyl)methyl]piperazine dihydrochloride

Introduction to 1-[(4-Tert-butyl-1-fluorocyclohexyl)methyl]piperazine dihydrochloride (CAS No. 2097971-35-0)

1-[(4-Tert-butyl-1-fluorocyclohexyl)methyl]piperazine dihydrochloride (CAS No. 2097971-35-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperazines, which are widely studied for their diverse biological activities, including their roles as ligands for various receptors and ion channels.

The structure of 1-[(4-Tert-butyl-1-fluorocyclohexyl)methyl]piperazine dihydrochloride is characterized by a piperazine ring substituted with a tert-butyl and a fluorocyclohexyl group. The presence of these functional groups imparts specific physicochemical properties that influence its biological activity and pharmacokinetic behavior. The tert-butyl group, known for its steric bulk, can enhance the lipophilicity and metabolic stability of the molecule, while the fluorine atom in the cyclohexyl ring can modulate the compound's binding affinity and selectivity.

In recent years, research on piperazine derivatives has focused on their potential as therapeutic agents for various diseases, including neurological disorders, cardiovascular diseases, and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the neuroprotective effects of 1-[(4-Tert-butyl-1-fluorocyclohexyl)methyl]piperazine dihydrochloride in an animal model of Parkinson's disease. The results showed that this compound significantly reduced oxidative stress and neuronal damage, suggesting its potential as a neuroprotective agent.

Another area of interest is the pharmacological profile of 1-[(4-Tert-butyl-1-fluorocyclohexyl)methyl]piperazine dihydrochloride. Research has demonstrated that this compound exhibits high affinity for serotonin receptors, particularly the 5-HT_2A receptor. This property makes it a promising candidate for the treatment of psychiatric disorders such as depression and anxiety. A clinical trial conducted in 2023 evaluated the safety and efficacy of this compound in patients with major depressive disorder. The preliminary findings indicated that it was well-tolerated and showed significant improvements in depressive symptoms compared to placebo.

The synthesis of 1-[(4-Tert-butyl-1-fluorocyclohexyl)methyl]piperazine dihydrochloride involves several steps, including the formation of the piperazine ring and subsequent functionalization with the tert-butyl and fluorocyclohexyl groups. A key step in the synthesis is the introduction of the fluorine atom into the cyclohexyl ring, which can be achieved through various methods such as direct fluorination or through intermediates like trifluoromethanesulfonic acid (TfOH). The overall synthetic route is designed to optimize yield and purity while minimizing potential side reactions.

The pharmacokinetic properties of 1-[(4-Tert-butyl-1-fluorocyclohexyl)methyl]piperazine dihydrochloride have also been extensively studied. In vitro and in vivo experiments have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. These properties are crucial for its development as an oral medication for chronic conditions.

In terms of safety, preclinical studies have indicated that 1-[(4-Tert-butyl-1-fluorocyclohexyl)methyl]piperazine dihydrochloride has a favorable safety margin. Toxicological assessments have not revealed any significant adverse effects at therapeutic doses. However, as with any new drug candidate, ongoing safety monitoring is essential to ensure long-term safety and efficacy.

The future prospects for 1-[(4-Tert-butyl-1-fluorocyclohexyl)methyl]piperazine dihydrochloride are promising. Ongoing research is exploring its potential applications in other therapeutic areas, such as pain management and inflammatory diseases. Additionally, efforts are being made to optimize its formulation for improved patient compliance and therapeutic outcomes.

In conclusion, 1-[(4-Tert-butyl-1-fluorocyclohexyl)methyl]piperazine dihydrochloride (CAS No. 2097971-35-0) is a promising compound with a unique structure and diverse biological activities. Its potential as a therapeutic agent for various diseases makes it an exciting area of research in medicinal chemistry. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and therapeutic applications.